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Compound of Interest

Compound Name:
Morpholine-4-carboximidamide

Hydrobromide

Cat. No.: B128917 Get Quote

This guide provides comprehensive technical information on Morpholine-4-carboximidamide
hydrobromide, tailored for researchers, scientists, and professionals in drug development. It

covers the core physicochemical properties, synthesis protocols, and logical chemical

relationships of the compound.

Core Compound Data
Morpholine-4-carboximidamide hydrobromide is an organic building block and a guanidine

derivative.[1][2] It is recognized for its utility as a pharmaceutical intermediate.[3][4] The

compound is also known by several synonyms, including Morpholine-4-carboxamidine

hydrobromide and Morpholinoformamidine hydrobromide.[3][5][6]

All essential quantitative and qualitative data for this compound are summarized in the table

below for clarity and ease of comparison.
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Identifier Value Source(s)

IUPAC Name

morpholine-4-

carboximidamide;hydrobromid

e

[5][7]

Molecular Formula C₅H₁₂BrN₃O [1][5][6]

Molecular Weight 210.07 g/mol [3][5]

CAS Number 157415-17-3 [1][5][6]

Appearance
White to pale cream crystals or

powder
[4][8]

Purity Typically ≥97.5% [4][7]

Storage
Room temperature, under inert

gas (Argon)
[1]

Logical Relationship Diagram
The following diagram illustrates the chemical relationship between Morpholine-4-
carboximidamide hydrobromide and its constituent parts, showing its formation from the

parent compound and hydrogen bromide.

Diagram 1: Chemical Relationships
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Diagram 1: Chemical relationship of the hydrobromide salt.

Experimental Protocols
While specific protocols for the direct synthesis of the hydrobromide salt are not readily

available in public literature, a detailed, two-step method for synthesizing the parent free base,

4-Morpholine-carboxamidine, has been documented.[2] The hydrobromide salt can then be

formed by reacting the free base with hydrobromic acid.

Protocol: Synthesis of 4-Morpholine-carboxamidine (Parent Compound)[2]

This synthesis involves the creation of a sulfate salt intermediate, followed by deprotonation to

yield the final free base.

Step 1: Synthesis of 4-Morpholine-carboxamidinium sulfate (Intermediate)

Combine one equivalent of O-methylisourea sulfate with two equivalents of morpholine in a

suitable reaction vessel.

Heat the mixture under reflux. The methanol formed during the reaction is continuously

distilled off to drive the reaction to completion.

Upon removal of methanol, the intermediate product, 4-Morpholine-carboxamidinium sulfate,

precipitates from the reaction mixture.

Isolate the precipitate. The yield is reported to be nearly quantitative.[2]

Step 2: Deprotonation to Yield 4-Morpholine-carboxamidine

Prepare a solution of the 4-Morpholine-carboxamidinium sulfate intermediate (e.g., 15.0 g,

42 mmol) in 50 ml of water.

Separately, prepare a solution of a strong base, such as sodium hydroxide (e.g., 3.4 g, 85

mmol), dissolved in 25 ml of water.

Under ice cooling, add the sodium hydroxide solution dropwise to the sulfate salt solution.

Allow the mixture to warm to room temperature.
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Extract the aqueous phase with a suitable organic solvent, such as diethyl ether.

Dry the combined organic phases over anhydrous sodium sulfate.

Evaporate the solvent. The final product, 4-Morpholine-carboxamidine, will precipitate as a

colorless solid. A yield of 94% has been reported using this method.[2]

Synthesis Workflow Diagram
The following diagram provides a visual representation of the experimental workflow for

synthesizing the parent compound, 4-Morpholine-carboxamidine.
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Diagram 2: Synthesis Workflow for Parent Compound
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Diagram 2: Synthesis workflow of 4-Morpholine-carboxamidine.
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Biological Activity and Applications
While detailed biological activity for the hydrobromide salt is not extensively published, related

compounds in the morpholine-4-carboximidamide family have garnered interest. The

hydrochloride salt is noted for its high solubility and potential as an enzyme inhibitor, making it

a candidate for drug development in areas concerning metabolic disorders.[9] The core

structure serves as a versatile intermediate in organic synthesis, particularly for creating

complex heterocyclic compounds used in antiviral and antibacterial drug discovery.[9] Studies

on the parent compound suggest potential antimicrobial and antioxidant properties, though its

specific mechanism of action remains an area for further investigation.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b128917#morpholine-4-carboximidamide-
hydrobromide-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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